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Compound of Interest

Compound Name: (Dibutylamino)acetonitrile

Cat. No.: B101715

Disclaimer: A specific Safety Data Sheet (SDS) for (Dibutylamino)acetonitrile was not readily
available. The following guidance is based on the safety information for the closely related
compound (N-Butylamino)acetonitrile, as well as general safety protocols for aminonitriles and
acetonitrile. It is crucial to consult the specific SDS for any chemical before use and to conduct
a thorough risk assessment for your particular laboratory conditions.

(Dibutylamino)acetonitrile is a chemical compound that requires careful handling due to its
potential hazards. As an aminonitrile, it may exhibit toxicity if ingested, inhaled, or absorbed
through the skin.[1] Similar nitrile compounds are known to be flammable and can cause
serious eye irritation.[2] Therefore, adherence to strict safety protocols is essential to minimize
risk to researchers and laboratory personnel.

Quantitative Data for (N-Butylamino)acetonitrile

The following table summarizes available physical and chemical property data for the related
compound, (N-Butylamino)acetonitrile, to provide an indication of its characteristics.
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Property Value Unit
Molecular Formula C6H12N2

Molecular Weight 112.17 g/mol

Boiling Point 85 (at 9 mmHg) °C

Density 0.891 g/mL at 25°C
Refractive Index 1.434 (at 20°C)

Source: ChemicalBook[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
exposure to (Dibutylamino)acetonitrile. The following PPE is recommended:

o Eye and Face Protection:
o Wear tightly fitting chemical splash goggles that conform to ANSI Z87.1 standards.[4]

o In situations with a high risk of splashing, a face shield should be worn in addition to
goggles.[4]

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves offer good protection
against a variety of chemicals, including acids and bases, and are a suitable choice.[5][6]
Always inspect gloves for any signs of degradation or punctures before use.[4] For
prolonged or immersive contact, consider heavier-duty gloves and consult the
manufacturer's chemical resistance guide.

o Protective Clothing: A flame-retardant and antistatic laboratory coat should be worn and
kept buttoned to protect against accidental skin contact.[2] Long pants and closed-toe,
closed-heel shoes are also required.[4] For tasks with a higher risk of splashes, a
chemically resistant apron or coveralls may be necessary.
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» Respiratory Protection:

o All handling of (Dibutylamino)acetonitrile should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[7]

o If engineering controls are not sufficient to maintain exposure below acceptable limits, or
during emergency situations, a NIOSH-approved respirator with an appropriate cartridge
for organic vapors should be used.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling (Dibutylamino)acetonitrile will ensure a safe operational
workflow.

e Preparation and Pre-Handling:

o Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment.

o Fume Hood: Confirm that the chemical fume hood is functioning correctly.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[7]

o Gather Materials: Assemble all necessary equipment and reagents to minimize movement
in and out of the handling area.

o

Inspect PPE: Don all required PPE, carefully inspecting each item for damage.[4]
e Handling the Chemical:

o Dispensing: Carefully dispense the required amount of (Dibutylamino)acetonitrile within
the fume hood.

o Avoid Inhalation and Contact: Keep the container opening away from your breathing zone
and avoid direct contact with skin and eyes.[7]
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o Static Electricity: If the chemical is flammable, ground and bond containers and receiving
equipment to prevent static discharge.[2] Use non-sparking tools.[2]

o Container Sealing: Keep the container tightly sealed when not in use to prevent the
release of vapors.[2]

o Post-Handling and Cleanup:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning materials.

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last.

o Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

Proper disposal of (Dibutylamino)acetonitrile and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing (Dibutylamino)acetonitrile, including excess reagent,
contaminated consumables (e.g., pipette tips, wipes), and rinse solutions, in a designated
and clearly labeled hazardous waste container.

o The container must be made of a compatible material and have a secure, tight-fitting lid.
o Storage of Waste:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources.[2]

o The storage area should have secondary containment to prevent the spread of material in
case of a leak.

o Disposal Procedure:
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o Dispose of the hazardous waste through your institution's designated hazardous waste
management program or a licensed hazardous waste disposal contractor.

o Do not pour (Dibutylamino)acetonitrile or any of its waste down the drain.

First Aid Measures

In the event of an exposure, immediate action is critical.

e Inhalation: Move the affected person to fresh air immediately.[7] If they are having difficulty
breathing, administer oxygen if you are trained to do so. Seek immediate medical attention.

[8]

» Skin Contact: Immediately remove any contaminated clothing.[7] Wash the affected skin
area with copious amounts of soap and water for at least 15 minutes.[7] Seek medical
attention if irritation persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.

 Ingestion: Do not induce vomiting.[7] Rinse the mouth with water. Seek immediate medical
attention.[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
(Dibutylamino)acetonitrile, from initial preparation to final disposal.
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Start: Prepare for Handling

[ 1. Conduct Risk Assessmentj

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

[ 3. Verify Fume Hood Operation ]
[4. Handle Chemical in Fume Hoodj

5. Decontaminate Work Area

7. Remove PPE Correctly

6. Collect Contaminated Waste

8. Store and Dispose of Waste
via Hazardous Waste Program

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (Dibutylamino)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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